Journal Name:IEEE Transactions on Device and Materials Reliability
Journal ISSN:1530-4388
IF:1.886
Journal Website:http://ieeexplore.ieee.org/xpl/RecentIssue.jsp?punumber=7298
Year of Origin:0
Publisher:Institute of Electrical and Electronics Engineers Inc.
Number of Articles Per Year:79
Publishing Cycle:Quarterly
OA or Not:Not
IEEE Transactions on Device and Materials Reliability ( IF 1.886 ) Pub Date: 2023-04-06 , DOI:
10.1016/j.cdc.2023.101026
New functionalized pyrazole-tetrazole hybrid compounds were synthesized and characterized. They were obtained by a direct alkylation of the tetrazolic ring at the N2 position. The evaluation of the antifungal activity of these compounds against four strains was realized and the obtained findings show that they possess a medium activity compared to the positive control. Their vasorelaxant activity was also evaluated and it varied in the range 43–60% at the concentration of 10−4 M Furthermore, the dose-response curve for all compounds appears to fit that of verapamil compared to carbachol. Finally, both activities are affected by the substituents on the pyrazole and tetrazole rings. This result is also supported by the in-silico docking study of the compounds and verapamil on the l-type voltage-gated Ca2+ (Cav1) channel. Finally, both activities are affected by the substituents on the pyrazole and tetrazole rings.
IEEE Transactions on Device and Materials Reliability ( IF 1.886 ) Pub Date: 2023-06-30 , DOI:
10.1016/j.cdc.2023.101057
This study aims to analyze the chemical composition of natural rubber wastewater (bad odor) before and after photocatalytic degradation, in a newly designed loop reactor, which has not been much known yet. The chemical components in the natural rubber wastewater were diverse from the group of fatty acid, alcohol, aldehyde, ketone, and other organic compounds containing phosphorus (P) and sulfur (S). The catalytic photodegradation of the wastewater under sunlight irradiation by using either ZnO or Fe-ZnO photocatalysts changed and degraded the chemical compounds into smaller molecules. The compounds that have bad smells and hazardous properties appear only in trace amounts, hence the photocatalytic treatment causes a safer environment and confirms the efficacy of the newly designed loop reactor photocatalytic.
IEEE Transactions on Device and Materials Reliability ( IF 1.886 ) Pub Date: 2023-06-29 , DOI:
10.1016/j.cdc.2023.101056
In coordination chemistry, designing new metal complexes with strong nonlinear optical (NLO) susceptibilities is of particular importance. They contain a greater variety of metals with various ligands and oxidation states, which can lead to tuneable electrical capabilities. Paramagnetic Copper (II) complexes of curcumin were synthesized, using curcumin as the base ligand followed by Triphenylphosphine as mixed ligands. The synthesized complex was subjected to UV–Vis, FT-IR, mass, magnetic moment, and ESR spectra. The NLO properties of the CuTppCur complex were studied using Z-scan and, DFWM techniques. NLO studies reveal that the complex exhibit a 3 proton absorption (3PA) mechanism. NLO absorption of γ = 2.92 × 1024 m3/W2, χ(3) = 1.54 × 10−11 esu, and FoM = 6.65 × 10−14 esu was observed for the CuTppCur complex with Z-scan (γ and χ(3)) and DFWM methods, respectively. The optical limit of 8 × 1012 W/m2 for the complex shows that the complex has excellent OL character. Hence, the metal complexes with curcumin as a base ligand can serve as an excellent NLO material.
IEEE Transactions on Device and Materials Reliability ( IF 1.886 ) Pub Date: 2023-05-04 , DOI:
10.1016/j.cdc.2023.101038
The present work reports measurement and estimation of heat capacities, CP and excess heat capacities, (CPE)ijk (using CP data) of 1-methylpiperidine (i) + pyrrolidin-2-one (j) + cycloheptanone or cyclohexanone or cyclopentanone (k) mixtures at several temperatures. (CPE)ijk data have been correlated with the mole fraction of the constitutional molecule (via Redlich-Kister polynomial) to commute standard deviations and ternary coefficients. (CPE)ijkdata have also been examined in terms of Graph and Flory's theories. It has been perceived that (CPE)ijkvalues computed using Graph theory compare well with their corresponding experimental values. Further, (CPE)ijk data obtained by Flory's theory for 1-methylpiperidine (i) + pyrrolidin-2-one (j) + cyclopentanone (k) mixtures are of the same sign.
IEEE Transactions on Device and Materials Reliability ( IF 1.886 ) Pub Date: 2023-04-15 , DOI:
10.1016/j.cdc.2023.101028
The surface hardening of mild steel by carburization using periwinkle shell nanoparticles (PWSnp) as an energizer and coconut shell ash (CS) as a carburizer was investigated. For the carburization process, PWSnp:CS ratios of 0:0, 1:9, 2:8, and 3:7 were used. The hardness values, corrosion rate, and microstructure of the samples were determined. The results show a 114.1% increase in hardness values and corrosion protection efficiencies of 95.64 and 92.58%, respectively, at 3:7PWSnp:CS in 1 MH2SO4 and 35 wt% NaCl. Less corrosion damage was seen in carburized samples because the hard phases provided resistance to the corrosion's destructive activity. It was established that waste periwinkles shell and coconut shell can be used for surface hardening of mild steel.
IEEE Transactions on Device and Materials Reliability ( IF 1.886 ) Pub Date: 2023-03-04 , DOI:
10.1016/j.cdc.2023.101014
Alzheimer's disease (AD) is a well-known neurological disease that affects a lot of older people around the world. Many single-targeted medicines that have reached clinical trials have failed because AD is a complex illness. Because of this, many things about AD have been taken into account when making targeted drugs. We have designed and synthesised thiosemicarbazone derivatives (1–14), and against acetylcholinesterase and butyrylcholinesterase enzymes. All derivatives demonstrated varying degrees of inhibition, ranging from 0.40 ± 0.05 to 17.30 ± 0.20 µM (AChE) & 1.50 0.10 to 37.40 0.30 µM (BuChE) as compared to reference drug donepzil (IC50 = 2.16 ± 0.12 & 4.5 ± 0.11 M respectively). Most effective in the entire series for AChE and BuChE is derivative 6 (IC50 = 0.40 ± 0.05 & 1.50 ± 0.10 µM, respectively). To study how most potent compounds interacted with active site of enzymes, molecular docking study was carried out.
IEEE Transactions on Device and Materials Reliability ( IF 1.886 ) Pub Date: 2023-02-26 , DOI:
10.1016/j.cdc.2023.101009
The present work contributes an eco-friendly method for the in situ synthesis of stable silver nanoparticles (AgNPs) at room temperature using the optimized ratio of chitosan (CS)/ guar gum (GG)/ gum ghatti (GGh) blend solution with different concentrations of AgNO3 (0.05, 0.1, 0.15 and 0.2 weight %) solution. The formation of AgNPs with dimensions 16-41 nm was evidenced by XRD and SEM studies. Fabrication of a series of chitosan (CS)/ guar gum (GG)/ gum ghatti (GGh)/ AgNPs (CGGA) bionanocomposites was done by a cost-effective solvent casting technique. The study of structural, mechanical and antibacterial properties of the CGGA nanocomposites was compared with chitosan (CS)/ guar gum (GG)/ gum ghatti (GGh) blend film without AgNPs (CGGA-0). The study of FTIR and SEM revealed uniform distribution of AgNPs within the polymer matrix. The appearance of a broad peak at 21∘ along with sharp peaks at 32∘and 38∘ in the XRD diffractograms confirmed the in situ formation and stabilization of AgNPs. The formation of hydrogen bonds between AgNPs and the polymer matrix in CGGA bionanocomposites assisted in improving hydrophobicity (79.2∘ ± 1.7∘ to 92.3∘ ± 1.3∘) and tensile strength (8.2 ± 0.5 MPa to 30.7 ± 2.2MPa). Further, the results of moisture adsorption and the degree of swelling showed a decreasing tendency for CGGA bionanocomposites making it suitable for food packaging applications. The appearance of a clear zone of inhibition against Staphylococcus aureus and Escherichia coli bacteria indicated promising antibacterial activity due to the synergistic effect of AgNPs with polymer blend. These facts suggested eco-friendly CGGA bionanocomposites as an ideal candidate for food packaging.
IEEE Transactions on Device and Materials Reliability ( IF 1.886 ) Pub Date: 2023-02-28 , DOI:
10.1016/j.cdc.2023.101011
Boiling points and T-x data for the binary mixture 1- Propanol – n - Propyl acetate was determined at five pressures in the range of (101.26 to 66.66) kPa using a modified Ebulliometer. The pure species data was modelled using Antoine model and compared with the experimental and literature values. Similarly, the parameters of Margules 3 – suffix, Modified Margules 3-suffix, Wilson, and NRTL models and the vapour compositions for the binary system were also determined based on T-x data. All the models showed good agreement with the experimental and the literature data.
IEEE Transactions on Device and Materials Reliability ( IF 1.886 ) Pub Date: 2023-03-25 , DOI:
10.1016/j.cdc.2023.101018
A new chalcone (2E)-3-(biphenyl-4-yl)-1-(5-bromothiophen-2-yl) prop‑2-en-1-one (BBTP) has been synthesized by Claisen-Schmidt condensation reaction. It was characterized by elemental and 1H NMR spectral analysis. The single crystal XRD analysis carried out reveals that BBTP crystallizes in monoclinic system with centrosymmetric space group P21/c. The crystal structure is stabilized by C−H…π, C−H…O, C−H…S and C−H…Br intermolecular interactions and each contribute about 21.3%, 9.7%, 9.4% and11.6%, respectively to structure stabilization. The C3-H3…O1, C13-H13…O1 and C9-H9…S1 interactions forms a molecular infinite chain running down the b-axis. Two such molecular chains are connected by C18-H18…Br1 interactions resulting in the 2D structure. These 2D planes are further connected by C19-H19…π and weak π…π interactions down the c-axis, resulting in supramolecular assembly. The HOMO-LUMO interaction reveals that the intra molecular charge transfer takes place from biphenyl moiety to carbonyl and Br- thiophene moiety forming a D-π-A-π-A molecular system.
IEEE Transactions on Device and Materials Reliability ( IF 1.886 ) Pub Date: 2023-07-19 , DOI:
10.1016/j.cdc.2023.101067
Vapor-liquid equilibrium data for pure species 1‑methoxy-2-propanol, 1‑methoxy-2-propyl acetate, toluene and binary mixtures with toluene was generated using a modified ebulliometer at six different pressures in the range of (100.82 to 60.08) kPa. The parameters of Antoine equation were obtained by regression based on the experimentally determined boiling points of pure species at different pressures. The binary VLE data for the two binary pairs was modeled using Margules 3-suffix, Wilson, NRTL, UNIQUAC and UNIFAC models. NRTL model gave better fit with the experimental data as compared to other models. Toluene – 1‑methoxy-2-propanol system exhibits an azeotrope.
SCI Journal Division of the Chinese Academy of Sciences
Major Disciplines | Sub Discipline | TOP | Summarize |
---|---|---|---|
工程技术4区 | ENGINEERING, ELECTRICAL & ELECTRONIC 工程:电子与电气4区 | Not | Not |
Supplementary Information
Self Citation Rate | H-index | SCI Inclusion Status | PubMed Central (PML) |
---|---|---|---|
4.70 | 57 | Science Citation Index Expanded | Not |
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